Cas no 2361586-25-4 (Ethyl (1R,3S,4S)-2-[4-(prop-2-enoylamino)benzoyl]-2-azabicyclo[2.2.1]heptane-3-carboxylate)

• Product Name: Ethyl (1R,3S,4S)-2-[4-(prop-2-enoylamino)benzoyl]-2-azabicyclo[2.2.1]heptane-3-carboxylate
• CAS No: 2361586-25-4
• MF: C₁₉H₂₂N₂O₄
• MW: 342.388985157013
• CID: 6588366
• PubChem ID: 145903744
• Update Time: 2025-07-22

Ethyl (1R,3S,4S)-2-[4-(prop-2-enoylamino)benzoyl]-2-azabicyclo[2.2.1]heptane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z3594702396
• EN300-26605958
• ethyl (1R,3S,4S)-2-[4-(prop-2-enamido)benzoyl]-2-azabicyclo[2.2.1]heptane-3-carboxylate
• Ethyl (1R,3S,4S)-2-[4-(prop-2-enoylamino)benzoyl]-2-azabicyclo[2.2.1]heptane-3-carboxylate
• 2361586-25-4

• Inchi： 1S/C19H22N2O4/c1-3-16(22)20-14-8-5-12(6-9-14)18(23)21-15-10-7-13(11-15)17(21)19(24)25-4-2/h3,5-6,8-9,13,15,17H,1,4,7,10-11H2,2H3,(H,20,22)/t13-,15+,17-/m0/s1
• InChI Key： KSTAOAORQYIATO-LXZKKBNFSA-N
• SMILES： O(CC)C([C@@H]1[C@H]2CC[C@H](C2)N1C(C1C=CC(=CC=1)NC(C=C)=O)=O)=O

Computed Properties

• Exact Mass: 342.15795719g/mol
• Monoisotopic Mass: 342.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.7Ų

Additional information on Ethyl (1R,3S,4S)-2-[4-(prop-2-enoylamino)benzoyl]-2-azabicyclo[2.2.1]heptane-3-carboxylate

Comprehensive Analysis of Ethyl (1R,3S,4S)-2-[4-(prop-2-enoylamino)benzoyl]-2-azabicyclo[2.2.1]heptane-3-carboxylate (CAS No. 2361586-25-4)

The compound Ethyl (1R,3S,4S)-2-[4-(prop-2-enoylamino)benzoyl]-2-azabicyclo[2.2.1]heptane-3-carboxylate (CAS No. 2361586-25-4) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its intricate azabicyclo[2.2.1]heptane core, combined with a prop-2-enoylamino benzoyl moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a bioactive scaffold for drug discovery, given its ability to interact with multiple biological targets.

One of the most frequently searched questions in the context of this compound is: "What are the synthetic routes for Ethyl (1R,3S,4S)-2-[4-(prop-2-enoylamino)benzoyl]-2-azabicyclo[2.2.1]heptane-3-carboxylate?" The synthesis typically involves multi-step organic reactions, including amide coupling, esterification, and cyclization strategies. The stereochemistry at the 1R,3S,4S positions is crucial for its biological activity, and asymmetric synthesis methods are often employed to achieve high enantiomeric purity. Recent advancements in flow chemistry and catalysis have further optimized its production, making it more accessible for preclinical studies.

Another hot topic surrounding this compound is its potential role in neurological disorders. The azabicyclo[2.2.1]heptane framework is known to exhibit affinity for central nervous system (CNS) targets, and researchers are exploring its derivatives for conditions like neuropathic pain and neurodegenerative diseases. The prop-2-enoylamino group adds a layer of versatility, enabling further modifications to enhance blood-brain barrier (BBB) penetration and receptor selectivity.

From a computational chemistry perspective, Ethyl (1R,3S,4S)-2-[4-(prop-2-enoylamino)benzoyl]-2-azabicyclo[2.2.1]heptane-3-carboxylate has been the subject of molecular docking and QSAR (Quantitative Structure-Activity Relationship) studies. These in silico approaches help predict its binding modes with proteins like G-protein-coupled receptors (GPCRs) and ion channels, providing valuable insights for rational drug design. The compound's logP and polar surface area (PSA) values are also critical parameters for assessing its drug-likeness.

In the realm of green chemistry, efforts are underway to develop more sustainable synthetic pathways for this compound. Researchers are investigating biocatalysis and microwave-assisted synthesis to reduce the environmental footprint of its production. Such innovations align with the growing demand for eco-friendly pharmaceutical manufacturing, a trend frequently highlighted in recent scientific literature and industry reports.

The patent landscape for Ethyl (1R,3S,4S)-2-[4-(prop-2-enoylamino)benzoyl]-2-azabicyclo[2.2.1]heptane-3-carboxylate is another area of interest. Several patents have been filed covering its synthesis, derivatives, and therapeutic applications, particularly in the treatment of chronic inflammatory conditions and metabolic syndromes. This underscores its commercial potential and the competitive nature of research in this domain.

In conclusion, Ethyl (1R,3S,4S)-2-[4-(prop-2-enoylamino)benzoyl]-2-azabicyclo[2.2.1]heptane-3-carboxylate (CAS No. 2361586-25-4) represents a fascinating intersection of structural complexity, biological relevance, and synthetic innovation. Its study not only advances our understanding of small-molecule therapeutics but also reflects the broader trends in precision medicine and sustainable chemistry.